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Compound of Interest

Compound Name: Methyl 11-methyldodecanoate

Cat. No.: B164418

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, analytical applications, and relevant biological context of Methyl 11-
methyldodecanoate (CAS 5129-57-7). While primarily utilized as a synthetic standard in
analytical chemistry, its structural relationship to biologically active molecules warrants a
thorough examination for researchers in lipidomics and related fields.

Chemical Information and Physical Properties

Methyl 11-methyldodecanoate is a fatty acid methyl ester (FAME). It is the methyl ester of 11-
methyldodecanoic acid, a branched-chain fatty acid.[1][2]

Table 1: Chemical Identifiers and Physical Properties of Methyl 11-methyldodecanoate
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Property Value Source(s)
CAS Number 5129-57-7 [1]
Molecular Formula C14H2802 [1]
Molecular Weight 228.37 g/mol [1]
IUPAC Name methyl 11-methyldodecanoate [1]
11-Methyldodecanoic acid
Synonyms methyl ester, Methyl [2][3]
isotridecanoate
Appearance Liquid [4]
Boiling Point 265.4 °C at 760 mmHg [4]
Flash Point 115°C [4]
Density 0.866 g/cm?3 [4]
Storage Temperature 2-8°C [4]

- Soluble in hexane, ethyl ether,
Solubility ] [4]
methylene chloride.

Primary Application: Analytical Standard

Methyl 11-methyldodecanoate is predominantly used as a standard for the quantitative
analysis of 11-methyl lauric acid (11-methyldodecanoic acid).[2][5] This is particularly relevant
in the study of complex biological matrices where branched-chain fatty acids are present.

Context of Use: Vernix Caseosa

A primary matrix where 11-methyldodecanoic acid is found is the vernix caseosa, the waxy or
cheese-like white substance found coating the skin of newborn human infants.[6][7] The vernix
caseosa has a complex lipid profile and is believed to play a role in skin hydration, innate
immunity, and facilitating passage through the birth canal.[8][9][10] Branched-chain fatty acids
are significant components of vernix caseosa lipids.[6][7]
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Experimental Protocols: Analysis of Fatty Acid
Methyl Esters (FAMESs) by GC-MS

The quantification of 11-methyldodecanoic acid, using Methyl 11-methyldodecanoate as a
standard, is typically performed by gas chromatography-mass spectrometry (GC-MS) after
conversion of the fatty acids in a sample to their corresponding FAMEs.

General Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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